Cas no 1359656-89-5 (1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester
• CAS No: 1359656-89-5
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5908941
• PubChem ID: 72942811
• Update Time: 2025-05-17

1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester
• 2-(1-(Benzyloxycarbonyl)piperidin-4-yl)-1H-imidazole-4-carboxylic acid
• 1359656-89-5
• EN300-1672098
• CS-0290486
• DTXSID401129207
• 2-(1-((Benzyloxy)carbonyl)piperidin-4-yl)-1H-imidazole-4-carboxylic acid
• 2-{1-[(BENZYLOXY)CARBONYL]PIPERIDIN-4-YL}-1H-IMIDAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C17H19N3O4/c21-16(22)14-10-18-15(19-14)13-6-8-20(9-7-13)17(23)24-11-12-4-2-1-3-5-12/h1-5,10,13H,6-9,11H2,(H,18,19)(H,21,22)
• InChI Key： CTCWUUDXYLXRAG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C2NC(C(O)=O)=CN=2)CC1

Computed Properties

• Exact Mass: 329.13755610g/mol
• Monoisotopic Mass: 329.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 632.2±55.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester

Introduction to 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester (CAS No. 1359656-89-5)

1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester, identified by its CAS number 1359656-89-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both piperidine and imidazole moieties, which are well-documented for their diverse biological activities. The structural framework of this compound not only underscores its potential as a pharmacological agent but also highlights its utility as a key intermediate in the synthesis of more complex drug candidates.

The chemical structure of 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester features a piperidine ring substituted at the 1-position with a phenylmethyl (benzyl) group, while the 4-position of the piperidine ring is linked to a 5-carboxy-substituted imidazole ring. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation in drug discovery. The presence of both carboxylic acid and ester functionalities provides multiple points for chemical modification, allowing for the exploration of various derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their extensive biological activities. Among these, piperidine and imidazole derivatives have been extensively studied for their roles in modulating various biological pathways. For instance, piperidine-based scaffolds are commonly found in antipsychotic, antiviral, and anti-inflammatory drugs, while imidazole derivatives exhibit antimicrobial and antifungal properties. The combination of these two heterocyclic systems in 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester suggests that it may possess multiple biological functions simultaneously.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The carboxylic acid group at the 5-position of the imidazole ring can serve as a site for further functionalization, enabling the attachment of various pharmacophores. Similarly, the ester group at the 1-position of the piperidine ring can be hydrolyzed or converted into other functional groups under appropriate conditions. This dual-modularity allows for a high degree of flexibility in designing derivative compounds with enhanced potency and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. By leveraging these technologies, researchers can predict the binding affinity and mode of interaction of 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester with target proteins. This approach has already been instrumental in identifying promising candidates for further experimental validation. For example, studies have shown that similar piperidine-imidazole hybrids exhibit inhibitory effects on enzymes involved in cancer progression and inflammation.

The synthesis of 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted piperidine derivatives with imidazole precursors under acidic or basic conditions. Subsequent functional group manipulations, such as carboxylation and esterification, are carried out using established synthetic methodologies. The final product is then purified through techniques like column chromatography or recrystallization to obtain the desired compound in high quality.

The pharmacological evaluation of 1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, 1-(phenylmethyl) ester has been conducted using both in vitro and in vivo models. Initial studies have revealed promising results regarding its interaction with various biological targets. For instance, preliminary assays suggest that this compound may inhibit the activity of certain kinases implicated in tumor growth and metastasis. Additionally, its ability to modulate neurotransmitter receptors has been explored, indicating potential applications in central nervous system disorders.

The structural features of this compound also make it an attractive scaffold for developing enzyme inhibitors. The combination of a piperidine ring and an imidazole moiety provides a favorable environment for binding to active sites on enzymes such as cyclooxygenases (COX), which are involved in pain and inflammation pathways. Furthermore, the presence of both carboxylic acid and ester groups allows for further derivatization to enhance binding affinity and reduce off-target effects.

In conclusion,1-Piperidinecarboxylic acid, 4-(5-carboxy-1H-imidazol-2-yl)-, , (CAS No.) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a versatile platform for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this class of molecules, , , will undoubtedly play a crucial role in advancing drug discovery efforts.